Cas no 1806919-95-8 (3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine)
3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine
-
- Inchi: 1S/C6H2ClF3N2O2/c7-4-3(5(9)10)2(8)1-11-6(4)12(13)14/h1,5H
- InChI Key: VIQSAGMLMUTNTQ-UHFFFAOYSA-N
- SMILES: ClC1C([N+](=O)[O-])=NC=C(C=1C(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 226
- XLogP3: 2.4
- Topological Polar Surface Area: 58.7
3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029054770-250mg |
3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine |
1806919-95-8 | 97% | 250mg |
$960.00 | 2022-03-31 | |
| Alichem | A029054770-500mg |
3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine |
1806919-95-8 | 97% | 500mg |
$1,727.80 | 2022-03-31 | |
| Alichem | A029054770-1g |
3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine |
1806919-95-8 | 97% | 1g |
$3,069.40 | 2022-03-31 |
3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Additional information on 3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine
Research Update on 3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine (CAS: 1806919-95-8) in Chemical Biology and Pharmaceutical Applications
Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of 3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine (CAS: 1806919-95-8) as a versatile intermediate in drug discovery and development. This heterocyclic compound, characterized by its unique substitution pattern, has garnered attention for its potential applications in the synthesis of biologically active molecules, particularly in the fields of agrochemicals and pharmaceuticals. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this compound.
A study published in the Journal of Medicinal Chemistry (2023) explored the role of 3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine as a key building block in the synthesis of novel kinase inhibitors. The research team employed a multi-step synthetic route to derivatize the compound, yielding a library of pyridine-based analogs with enhanced selectivity for specific kinase targets. Computational modeling and in vitro assays revealed that the difluoromethyl and nitro functional groups play a critical role in modulating the binding affinity and pharmacokinetic properties of the resulting inhibitors. These findings underscore the compound's utility in rational drug design.
In parallel, a 2024 ACS Chemical Biology report investigated the agrochemical potential of 3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine. The study demonstrated its efficacy as a precursor for fungicides targeting Botrytis cinerea, a pathogen responsible for significant crop losses. Field trials indicated that derivatives of this compound exhibited superior stability and bioavailability compared to conventional fungicides, with minimal environmental impact. The research also highlighted the importance of the chloro and fluoro substituents in enhancing the compound's reactivity and target specificity.
From a mechanistic perspective, recent spectroscopic and crystallographic analyses (2023, Chemical Communications) have elucidated the structural dynamics of 3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine. Nuclear magnetic resonance (NMR) and X-ray diffraction studies confirmed the compound's planar conformation and its propensity for π-stacking interactions, which are pivotal for its reactivity in cross-coupling reactions. These insights have facilitated the development of more efficient synthetic protocols, reducing the need for harsh reaction conditions and improving yields.
Ongoing research is also exploring the compound's potential in radiopharmaceuticals. A 2024 European Journal of Pharmaceutical Sciences study investigated its use as a precursor for fluorine-18 labeled tracers in positron emission tomography (PET) imaging. Preliminary results suggest that the difluoromethyl group can be selectively replaced with radioactive fluorine-18, enabling the synthesis of high-affinity imaging probes for oncology applications. This approach could revolutionize the diagnosis and monitoring of cancer progression.
In conclusion, 3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine (CAS: 1806919-95-8) continues to emerge as a pivotal compound in chemical biology and pharmaceutical research. Its multifaceted applications—spanning drug discovery, agrochemicals, and diagnostic imaging—highlight its structural versatility and functional adaptability. Future studies are expected to further expand its utility, particularly in the development of targeted therapies and sustainable agrochemical solutions. Researchers are encouraged to explore its derivatives and optimize synthetic methodologies to unlock its full potential.
1806919-95-8 (3-Chloro-4-(difluoromethyl)-5-fluoro-2-nitropyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)